Cas no 1355225-83-0 (C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine)
C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine Chemical and Physical Properties
Names and Identifiers
-
- C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine
- 3-Pyridinemethanamine, 5-methyl-6-(4-methyl-1-piperazinyl)-
-
- Inchi: 1S/C12H20N4/c1-10-7-11(8-13)9-14-12(10)16-5-3-15(2)4-6-16/h7,9H,3-6,8,13H2,1-2H3
- InChI Key: CGBYDFFNVDKNAV-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCN(C)CC2)=C(C)C=C1CN
C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500280-1g |
(5-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine |
1355225-83-0 | 97% | 1g |
$480 | 2022-09-03 |
C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine
C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine (CAS No. 1355225-83-0): An Overview of a Promising Compound in Medicinal Chemistry
C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine (CAS No. 1355225-83-0) is a versatile and promising compound in the field of medicinal chemistry. This compound, often referred to by its systematic name, has garnered significant attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.
The chemical structure of C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine is characterized by a pyridine ring substituted with a methyl group at the 5-position and a 4-methyl-piperazine moiety at the 6-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various pharmaceutical applications. The methylamine group at the terminal position further enhances its reactivity and binding affinity to target receptors.
Recent studies have highlighted the potential of C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine as a potent modulator of several important biological pathways. One of the key areas of interest is its activity as an antidepressant. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is believed to involve the modulation of serotonin and norepinephrine levels in the brain, which are crucial neurotransmitters implicated in depression.
Beyond its antidepressant properties, C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for developing new anti-inflammatory drugs.
The pharmacokinetic properties of C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Additionally, it shows low toxicity and minimal side effects in preclinical studies, further enhancing its therapeutic potential.
In the realm of drug discovery, C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine has been used as a lead compound for developing new derivatives with enhanced pharmacological properties. Structure-based drug design approaches have been employed to optimize its structure for improved potency and selectivity. For instance, modifications to the piperazine moiety have led to derivatives with increased binding affinity to specific receptors, thereby enhancing their therapeutic efficacy.
The clinical trials involving C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine are currently underway to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical development and potential market approval.
In conclusion, C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine (CAS No. 1355225-83-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable candidate for developing new therapeutic agents for various diseases. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its use in clinical practice.
1355225-83-0 (C-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)